Cas no 799265-96-6 (2-(3,4-dimethoxyphenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate)

2-(3,4-Dimethoxyphenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate is a synthetic organic compound featuring a tetrahydroacridine core linked to a dimethoxyphenyl ketone moiety via an ester bridge. This structure suggests potential utility in medicinal chemistry, particularly as a precursor or intermediate for bioactive molecules. The presence of the tetrahydroacridine scaffold may confer cholinesterase inhibitory properties, while the dimethoxyphenyl group could enhance solubility or modulate receptor interactions. The ester linkage offers synthetic versatility for further derivatization. This compound is of interest for research applications in neurodegenerative disease studies or as a building block for heterocyclic synthesis. Its well-defined structure allows for precise characterization and reproducibility in experimental settings.
2-(3,4-dimethoxyphenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate structure
799265-96-6 structure
Product Name:2-(3,4-dimethoxyphenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate
CAS No:799265-96-6
MF:C24H23NO5
MW:405.443126916885
CID:6147096
PubChem ID:1088791
Update Time:2025-05-20

2-(3,4-dimethoxyphenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-dimethoxyphenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate
    • SR-01000908993-1
    • SR-01000908993
    • [2-(3,4-dimethoxyphenyl)-2-oxoethyl] 1,2,3,4-tetrahydroacridine-9-carboxylate
    • 799265-96-6
    • AKOS000602857
    • BAS 07243782
    • Z19689531
    • F1695-0073
    • BRD-K59731877-001-01-3
    • Inchi: 1S/C24H23NO5/c1-28-21-12-11-15(13-22(21)29-2)20(26)14-30-24(27)23-16-7-3-5-9-18(16)25-19-10-6-4-8-17(19)23/h3,5,7,9,11-13H,4,6,8,10,14H2,1-2H3
    • InChI Key: XBKNFSSOGJWVRR-UHFFFAOYSA-N
    • SMILES: O(CC(C1C=CC(=C(C=1)OC)OC)=O)C(C1C2C=CC=CC=2N=C2CCCCC2=1)=O

Computed Properties

  • Exact Mass: 405.15762283g/mol
  • Monoisotopic Mass: 405.15762283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 610
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 74.7Ų

2-(3,4-dimethoxyphenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1695-0073-2μmol
2-(3,4-dimethoxyphenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate
799265-96-6 90%+
2μmol
$57.0 2023-07-28
Life Chemicals
F1695-0073-5μmol
2-(3,4-dimethoxyphenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate
799265-96-6 90%+
5μmol
$63.0 2023-07-28
Life Chemicals
F1695-0073-10μmol
2-(3,4-dimethoxyphenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate
799265-96-6 90%+
10μmol
$69.0 2023-07-28
Life Chemicals
F1695-0073-20μmol
2-(3,4-dimethoxyphenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate
799265-96-6 90%+
20μmol
$79.0 2023-07-28
Life Chemicals
F1695-0073-1mg
2-(3,4-dimethoxyphenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate
799265-96-6 90%+
1mg
$54.0 2023-07-28
Life Chemicals
F1695-0073-2mg
2-(3,4-dimethoxyphenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate
799265-96-6 90%+
2mg
$59.0 2023-07-28
Life Chemicals
F1695-0073-3mg
2-(3,4-dimethoxyphenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate
799265-96-6 90%+
3mg
$63.0 2023-07-28
Life Chemicals
F1695-0073-4mg
2-(3,4-dimethoxyphenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate
799265-96-6 90%+
4mg
$66.0 2023-07-28
Life Chemicals
F1695-0073-5mg
2-(3,4-dimethoxyphenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate
799265-96-6 90%+
5mg
$69.0 2023-07-28
Life Chemicals
F1695-0073-10mg
2-(3,4-dimethoxyphenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate
799265-96-6 90%+
10mg
$79.0 2023-07-28

Additional information on 2-(3,4-dimethoxyphenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate

2-(3,4-Dimethoxyphenyl)-2-Oxoethyl 1,2,3,4-Tetrahydroacridine-9-Carboxylate: A Comprehensive Overview

The compound with CAS No. 799265-96-6, known as 2-(3,4-dimethoxyphenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a tetrahydroacridine backbone and a substituted phenyl group. The presence of the methoxy groups on the phenyl ring and the oxoethyl moiety contributes to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of tetrahydroacridine derivatives in drug discovery. These compounds are known for their ability to interact with various biological targets, including enzymes and receptors, making them promising candidates for therapeutic interventions. The oxoethyl group in this compound is particularly interesting as it may enhance solubility and bioavailability, which are critical factors in drug design.

The synthesis of 2-(3,4-dimethoxyphenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels. The use of advanced chromatographic techniques has further facilitated the isolation and characterization of this compound.

One of the most exciting developments involving this compound is its potential application in neurodegenerative diseases such as Alzheimer's disease. Preclinical studies have demonstrated that tetrahydroacridine derivatives can modulate key pathways involved in amyloid-beta aggregation and tau phosphorylation. The presence of the dimethoxyphenyl group may enhance these effects by providing additional sites for hydrogen bonding and π-π interactions.

In addition to its therapeutic potential, this compound has also been explored for its electronic properties in organic electronics. The conjugated system within the tetrahydroacridine backbone allows for efficient charge transport, making it a candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent advancements in materials science have further expanded its applicability in these areas.

The structural versatility of 2-(3,4-dimethoxyphenyl)-2-oxoethyl 1,2,3,4-tetrahydroacridine-9-carboxylate has also led to its use as a building block for more complex molecules. By modifying the substituents on the phenyl ring or altering the oxoethyl group, researchers can tailor the compound's properties for specific applications. This modular approach has opened new avenues for innovation in both medicinal and materials chemistry.

Despite its promising potential, further research is needed to fully understand the mechanistic details of this compound's biological activity and electronic behavior. Collaborative efforts between chemists, biologists, and engineers are essential to unlock its full potential across diverse fields.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.